Cas no 847462-27-5 (ethyl 4-{2-(1H-indol-3-yl)ethylcarbamoyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate)

• Product Name: ethyl 4-{2-(1H-indol-3-yl)ethylcarbamoyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate
• CAS No: 847462-27-5
• MF: C₂₀H₂₃N₃O₃
• MW: 353.414924860001
• CID: 6043193
• PubChem ID: 7117183
• Update Time: 2025-10-31

ethyl 4-{2-(1H-indol-3-yl)ethylcarbamoyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{2-(1H-indol-3-yl)ethylcarbamoyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate
• ethyl 4-((2-(1H-indol-3-yl)ethyl)carbamoyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 4-[[[2-(1H-indol-3-yl)ethyl]amino]carbonyl]-3,5-dimethyl-, ethyl ester
• ETHYL 4-{[2-(1H-INDOL-3-YL)ETHYL]CARBAMOYL}-3,5-DIMETHYL-1H-PYRROLE-2-CARBOXYLATE
• F0672-0231
• ethyl 4-[2-(1H-indol-3-yl)ethylcarbamoyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate
• 847462-27-5
• AKOS024594739

• Inchi： 1S/C20H23N3O3/c1-4-26-20(25)18-12(2)17(13(3)23-18)19(24)21-10-9-14-11-22-16-8-6-5-7-15(14)16/h5-8,11,22-23H,4,9-10H2,1-3H3,(H,21,24)
• InChI Key： PWBPWWYZNUUNCO-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C(NCCC2C3=C(NC=2)C=CC=C3)=O)C(C)=C1C(OCC)=O

Computed Properties

• Exact Mass: 353.17394160g/mol
• Monoisotopic Mass: 353.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on ethyl 4-{2-(1H-indol-3-yl)ethylcarbamoyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate

Research Brief on Ethyl 4-{2-(1H-Indol-3-yl)ethylcarbamoyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate (CAS: 847462-27-5)

Recent studies on ethyl 4-{2-(1H-indol-3-yl)ethylcarbamoyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate (CAS: 847462-27-5) have highlighted its potential as a promising compound in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrole-indole hybrid structure, has garnered attention for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound's structural complexity and functional versatility make it a valuable scaffold for drug discovery and development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's mechanism of action in inhibiting key enzymes involved in inflammatory pathways. The study employed molecular docking and in vitro assays to demonstrate its high affinity for cyclooxygenase-2 (COX-2), suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate. The results indicated a significant reduction in pro-inflammatory cytokines, with minimal cytotoxicity observed in human cell lines.

Another recent publication in Bioorganic & Medicinal Chemistry Letters explored the compound's antimicrobial efficacy against multidrug-resistant bacterial strains. The research team synthesized derivatives of ethyl 4-{2-(1H-indol-3-yl)ethylcarbamoyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate and evaluated their activity against Gram-positive and Gram-negative bacteria. The lead compound exhibited potent inhibitory effects against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to standard antibiotics. These findings underscore its potential as a novel antimicrobial agent.

Further investigations into the compound's anticancer properties were reported in a 2024 study in the European Journal of Medicinal Chemistry. Using a panel of cancer cell lines, researchers demonstrated that the compound induces apoptosis via the mitochondrial pathway, with notable activity against breast and colon cancer cells. Transcriptomic analysis revealed upregulation of pro-apoptotic genes and downregulation of anti-apoptotic factors, providing mechanistic insights into its cytotoxic effects.

The synthesis and optimization of ethyl 4-{2-(1H-indol-3-yl)ethylcarbamoyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate have also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry detailed an improved synthetic route with higher yields and fewer purification steps, facilitating its scalability for preclinical studies. The optimized protocol employs green chemistry principles, reducing the environmental impact of large-scale production.

In conclusion, ethyl 4-{2-(1H-indol-3-yl)ethylcarbamoyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate (CAS: 847462-27-5) represents a multifaceted compound with significant therapeutic potential. Ongoing research aims to further elucidate its pharmacological profile, optimize its pharmacokinetic properties, and explore its clinical applications. The compound's diverse biological activities and synthetic accessibility position it as a promising candidate for future drug development efforts in the chemical biology and pharmaceutical industries.